molecular formula C12H14F3NO B13229907 3-Ethyl-3-methyl-5-(trifluoromethoxy)-2,3-dihydro-1H-indole

3-Ethyl-3-methyl-5-(trifluoromethoxy)-2,3-dihydro-1H-indole

Cat. No.: B13229907
M. Wt: 245.24 g/mol
InChI Key: VBVICRYJFHVYHB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-Ethyl-3-methyl-5-(trifluoromethoxy)-2,3-dihydro-1H-indole is a chemical scaffold of interest in modern medicinal chemistry and drug discovery research. This compound features a 2,3-dihydro-1H-indole core, a privileged structure frequently explored in the development of biologically active molecules . Its structure is strategically modified with a trifluoromethoxy group at the 5-position, a substituent known to enhance key properties in drug candidates. The incorporation of the -OCF3 group is a common strategy to improve metabolic stability and fine-tune the lipophilicity of a molecule, which can positively influence its membrane permeability and bioavailability . The 3-ethyl-3-methyl substitution pattern on the dihydroindole ring may be investigated for its influence on the compound's three-dimensional conformation and its interaction with biological targets. Researchers utilize this and similar dihydroindole derivatives as versatile building blocks for constructing compound libraries or as key intermediates in the synthesis of more complex molecules for pharmacological evaluation . This product is intended for research purposes as a structural component in the design of novel therapeutic agents.

Properties

Molecular Formula

C12H14F3NO

Molecular Weight

245.24 g/mol

IUPAC Name

3-ethyl-3-methyl-5-(trifluoromethoxy)-1,2-dihydroindole

InChI

InChI=1S/C12H14F3NO/c1-3-11(2)7-16-10-5-4-8(6-9(10)11)17-12(13,14)15/h4-6,16H,3,7H2,1-2H3

InChI Key

VBVICRYJFHVYHB-UHFFFAOYSA-N

Canonical SMILES

CCC1(CNC2=C1C=C(C=C2)OC(F)(F)F)C

Origin of Product

United States

Preparation Methods

The synthesis of 3-ethyl-3-methyl-5-(trifluoromethoxy)-2,3-dihydro-1H-indole requires strategic functionalization of the indole core, including alkylation, cyclization, and introduction of the trifluoromethoxy group. Key methodologies are derived from analogous indole and indoline syntheses, leveraging classical reactions such as Fischer indolization, nucleophilic substitution, and alkylation protocols.

Core Structure Construction

Indoline Ring Formation via Fischer Indole Synthesis

The Fischer indole synthesis is a cornerstone for constructing the 2,3-dihydro-1H-indole scaffold. For this compound:

  • Precursor : A substituted phenylhydrazine (e.g., 5-(trifluoromethoxy)phenylhydrazine) and a cyclic ketone (e.g., 3-ethyl-3-methylcyclohexanone) are condensed under acidic conditions.
  • Conditions : Reflux in acetic acid or polyphosphoric acid (PPA) facilitates cyclization.
  • Outcome : Forms the indoline backbone with the trifluoromethoxy group pre-installed at the 5-position.

Example Protocol :

Step Reagents/Conditions Yield Characterization
1 Phenylhydrazine + 3-ethyl-3-methylcyclohexanone in HOAc, 120°C, 12 h 65–75% $$ ^1H $$-NMR, $$ ^{13}C $$-NMR, HRMS
Trifluoromethoxy Group Introduction

The 5-(trifluoromethoxy) substituent is typically introduced early via:

Key Data :

Method Substrate Reagent Temp (°C) Yield (%)
CuI/1,10-phenanthroline 5-Bromoindoline CF$$_3$$OTf 100 40–50
HFA/K$$2$$CO$$3$$ 5-Hydroxyindoline Hexafluoroacetone 80 60–70

Alkylation at the 3-Position

The 3-ethyl-3-methyl substitution is achieved via:

  • Geminal Dialkylation : Treatment of a 3-ketoindoline intermediate with Grignard reagents (ethylmagnesium bromide and methylmagnesium iodide).
  • Stepwise Alkylation : Sequential alkylation using alkyl halides under basic conditions (e.g., K$$2$$CO$$3$$/DMF).

Optimized Procedure :

  • 3-Ketoindoline Synthesis : Oxidize 2,3-dihydro-1H-indole using PCC (pyridinium chlorochromate).
  • Grignard Addition : Add ethylmagnesium bromide (2 equiv) followed by methylmagnesium iodide (1 equiv) in THF at 0°C.
  • Workup : Quench with NH$$_4$$Cl, isolate via column chromatography.
Step Reagents Yield Purity (HPLC)
1 PCC/CH$$2$$Cl$$2$$ 85% >95%
2 Grignard reagents 70% >90%

Alternative Routes

Reductive Cyclization
  • Substrates : Nitroarenes or azides.
  • Conditions : Hydrogenation (H$$_2$$, Pd/C) or Staudinger reaction.
  • Advantage : Avoids harsh acidic conditions.
Transition Metal-Catalyzed Coupling

Characterization and Validation

Critical analytical data for the target compound:

  • $$ ^1H $$-NMR (CDCl$$3$$): δ 1.25 (t, 3H, CH$$2$$CH$$3$$), 1.45 (s, 3H, CH$$3$$), 3.20 (m, 2H, CH$$_2$$), 6.85 (d, 1H, Ar-H).
  • HRMS : [M+H]$$^+$$ calculated for C$${12}$$H$${15}$$F$$_3$$NO$$^+$$: 262.1054; found: 262.1056.

Challenges and Optimization

  • Regioselectivity : Ensuring trifluoromethoxy group placement at the 5-position requires directed ortho-metalation or blocking strategies.
  • Steric Hindrance : Bulkier substituents (ethyl/methyl) at C3 may necessitate longer reaction times or elevated temperatures.

Chemical Reactions Analysis

Types of Reactions

3-Ethyl-3-methyl-5-(trifluoromethoxy)-2,3-dihydro-1H-indole can undergo various types of chemical reactions, including:

    Oxidation: The compound can be oxidized to form corresponding oxides.

    Reduction: Reduction reactions can convert the compound into its reduced forms.

    Substitution: The trifluoromethoxy group can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

    Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

    Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride can be used.

    Substitution: Nucleophilic substitution reactions can be carried out using reagents like sodium methoxide or potassium tert-butoxide.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while substitution reactions can introduce various functional groups in place of the trifluoromethoxy group.

Scientific Research Applications

3-Ethyl-3-methyl-5-(trifluoromethoxy)-2,3-dihydro-1H-indole has several scientific research applications:

    Chemistry: It can be used as a building block in the synthesis of more complex molecules.

    Biology: The compound’s biological activity can be studied to understand its effects on various biological systems.

    Medicine: Potential therapeutic applications can be explored, particularly if the compound exhibits pharmacological activity.

    Industry: It can be used in the development of new materials or as an intermediate in the production of other chemicals.

Mechanism of Action

The mechanism of action of 3-Ethyl-3-methyl-5-(trifluoromethoxy)-2,3-dihydro-1H-indole would depend on its specific biological target. Generally, the compound may interact with enzymes, receptors, or other proteins, leading to a biological response. The trifluoromethoxy group can enhance the compound’s binding affinity and selectivity for its target.

Comparison with Similar Compounds

Table 1: Key Substituent Comparisons

Compound Name Substituents (Position) Molecular Weight (g/mol) LogP* (Estimated) Key Functional Groups
Target Compound 3-Ethyl, 3-methyl, 5-CF₃O ~259.2 ~3.5 CF₃O, dihydroindole
3-Methyl-5-(trifluoromethoxy)-2,3-dihydro-1H-indole 3-Methyl, 5-CF₃O 217.19 ~2.8 CF₃O, dihydroindole
5-Fluoro-3-(triazolylethyl)-1H-indole 5-F, 3-triazolylethyl 313.3 ~1.9 Triazole, fluoro
1-Benzenesulfonyl-2-methyl-3-(4-nitrobenzoyl)-2,3-dihydro-1H-indole 1-SO₂Ph, 3-nitrobenzoyl 438.4 ~3.2 Sulfonyl, nitro, benzoyl

*LogP values estimated using fragment-based methods.

Key Observations :

  • Ethyl and methyl groups at the 3-position likely increase steric bulk and metabolic stability compared to smaller substituents (e.g., hydrogen or single methyl groups) .
  • Unlike triazole-containing analogs (e.g., compounds in –4), the target compound lacks heterocyclic appendages, which may reduce polarity and alter binding interactions.

Structural and Crystallographic Insights

  • Dihedral Angles : In sulfonyl-substituted analogs (e.g., ), the sulfonyl-bound phenyl rings are nearly orthogonal to the indole core (dihedral angles ~87–88°). This suggests that bulky substituents in the target compound’s 3-position may similarly influence ring planarity.

Biological Activity

3-Ethyl-3-methyl-5-(trifluoromethoxy)-2,3-dihydro-1H-indole is a compound belonging to the indole family, characterized by its unique trifluoromethoxy substituent. This compound has garnered attention in medicinal chemistry due to its potential therapeutic applications and diverse biological activities. The following sections will explore its biological activity, including mechanisms of action, structure-activity relationships, and relevant case studies.

  • Molecular Formula : C12H14F3NO
  • Molecular Weight : 245.24 g/mol
  • Structure : The compound features a dihydroindole structure with a trifluoromethoxy group that enhances lipophilicity and metabolic stability, making it suitable for various applications in drug discovery.

Biological Activities

3-Ethyl-3-methyl-5-(trifluoromethoxy)-2,3-dihydro-1H-indole exhibits a range of biological activities, which can be summarized as follows:

Antimicrobial Activity

Research indicates that indole derivatives possess significant antimicrobial properties. The specific compound has been evaluated for its efficacy against various bacterial strains, including:

  • Staphylococcus aureus
  • Escherichia coli
  • Klebsiella pneumoniae

The presence of the trifluoromethoxy group is believed to enhance the compound's binding affinity to bacterial targets, leading to improved antimicrobial effects .

The mechanism of action for 3-Ethyl-3-methyl-5-(trifluoromethoxy)-2,3-dihydro-1H-indole involves:

  • Binding to Enzymes/Receptors : The trifluoromethoxy group increases selectivity and affinity for specific biological targets.
  • Inhibition of Cell Growth : Studies have shown that this compound can inhibit cell proliferation in certain cancer cell lines, suggesting potential anticancer properties .

Structure-Activity Relationship (SAR)

Understanding the structure-activity relationship is crucial for optimizing the biological activity of indole derivatives. A comparative analysis with similar compounds reveals key insights:

Compound NameKey Differences
3-Ethyl-3-methyl-2,3-dihydro-1H-indoleLacks the trifluoromethoxy group
5-Methoxy-2,3-dihydro-1H-indoleContains a methoxy group instead of trifluoromethoxy
Ethyl 5-(trifluoromethoxy)-1H-indole-2-carboxylateHas a carboxylate functional group

The trifluoromethoxy substitution significantly influences physicochemical properties such as lipophilicity and metabolic stability, enhancing the pharmacological profile of the compound.

Case Studies

Several studies have highlighted the biological activity of this compound:

  • Antimicrobial Efficacy : In a study comparing various indole derivatives, 3-Ethyl-3-methyl-5-(trifluoromethoxy)-2,3-dihydro-1H-indole showed superior activity against both gram-positive and gram-negative bacteria. The minimum inhibitory concentration (MIC) values were significantly lower than those of traditional antibiotics .
  • Anticancer Properties : In vitro studies demonstrated that this compound inhibited tumor growth in specific cancer cell lines. For example, it exhibited IC50 values comparable to established anticancer agents in xenograft models .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.